Cas no 2229021-70-7 (tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate
• CAS No: 2229021-70-7
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 5815064
• PubChem ID: 165717811
• Update Time: 2025-06-25

tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate
• EN300-1878406
• 2229021-70-7
• tert-butyl N-[2-amino-1-(4-methyl-3-nitrophenyl)ethyl]carbamate

• Inchi： 1S/C14H21N3O4/c1-9-5-6-10(7-12(9)17(19)20)11(8-15)16-13(18)21-14(2,3)4/h5-7,11H,8,15H2,1-4H3,(H,16,18)
• InChI Key： LWKYYOKTTVPRTE-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC(C)=C(C=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.15320616g/mol
• Monoisotopic Mass: 295.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate (CAS No. 2229021-70-7)

Tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate (CAS No. 2229021-70-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits potential applications in the development of novel therapeutic agents. Its unique chemical properties, derived from its tert-butyl and nitro-substituted aromatic ring components, make it a subject of interest for researchers exploring innovative drug formulations.

The molecular formula of this compound can be expressed as C₁₄H₂₀N₂O₃, which highlights its rich composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of the N-2-amino group and the 4-methyl-3-nitrophenyl moiety contributes to its reactivity and functionality, enabling diverse chemical modifications that could enhance its pharmacological profile. Such structural features are often exploited in the synthesis of bioactive molecules designed to interact with biological targets at a molecular level.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to modulate various biological pathways. The nitro group in 4-methyl-3-nitrophenyl is particularly noteworthy, as it can undergo reduction to an amine or oxidation to a nitrate ester, providing multiple avenues for metabolic activation or inactivation. This dual functionality makes the compound a versatile scaffold for drug discovery efforts aimed at addressing complex diseases.

One of the most compelling aspects of Tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate is its potential role in the development of enzyme inhibitors. The amino and carbamate functional groups are known to interact with active sites of enzymes through hydrogen bonding and ionic interactions, respectively. This suggests that derivatives of this compound could be designed to target specific enzymatic pathways implicated in conditions such as inflammation, cancer, or neurological disorders. Preliminary studies have indicated that structurally related compounds exhibit inhibitory activity against certain kinases and proteases, hinting at the therapeutic promise of this class of molecules.

The synthesis of Tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include nitration of an aromatic precursor, followed by condensation with an appropriate carbamate source and subsequent protection-deprotection strategies to introduce the tert-butyl group. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving scalability for industrial applications.

The pharmacokinetic behavior of this compound is another critical area of investigation. The bulky tert-butyl group, while providing stability to the molecule, may also influence its solubility and metabolic clearance rates. Computational modeling techniques have been employed to predict how structural modifications might affect these properties, allowing researchers to fine-tune the molecule for optimal bioavailability. Such virtual screening approaches are becoming increasingly integral to modern drug discovery pipelines.

In parallel with synthetic chemistry efforts, computational biology tools are being leveraged to explore the potential binding modes of Tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate with biological targets. Molecular docking studies have revealed promising interactions with receptors and enzymes relevant to therapeutic intervention. For instance, simulations suggest that this compound could disrupt protein-protein interactions involved in cell signaling cascades critical for disease progression. These insights guide experimental validation efforts aimed at confirming biological activity in vitro.

The role of nitroaromatic compounds as prodrugs has also been explored in recent research. The nitro group can serve as a handle for bioactivation upon enzymatic reduction or exposure to light-driven reactions (photocatalysis). This strategy allows for controlled release of active species within target tissues or cells, potentially enhancing therapeutic efficacy while minimizing systemic side effects. The incorporation of such activation mechanisms into drug candidates like Tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate represents an innovative approach toward next-generation therapeutics.

Ethical considerations are paramount when developing new pharmaceuticals derived from complex organic molecules like this one. Rigorous safety assessments must be conducted before moving from preclinical testing into human trials. These evaluations include toxicity studies using cell culture models and animal models to assess acute and chronic effects on health parameters. Transparent reporting protocols ensure accountability throughout the research process.

The interdisciplinary nature of modern medicinal chemistry underscores how advancements across multiple scientific domains converge on innovations such as Tert-butyl N-2-amino-1-(4-methyl-3-nitrophenyl)ethylcarbamate. Collaborative efforts between synthetic chemists, biologists, pharmacologists, and computational scientists accelerate progress toward discovering safer treatments for unmet medical needs worldwide.